Cas no 2172531-48-3 (2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2172531-48-3
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6035436
• PubChem ID: 165957969
• Update Time: 2025-11-07

2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-butyl-1,3-thiazole-4-carboxylic acid
• 2172531-48-3
• EN300-1458462

• Inchi： 1S/C13H20N2O4S/c1-5-6-7-8-9(10(16)17)14-11(20-8)15-12(18)19-13(2,3)4/h5-7H2,1-4H3,(H,16,17)(H,14,15,18)
• InChI Key： MLCDGRRJLKFYHK-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1CCCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid

2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid, with CAS number 2172531-48-3, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a 1,3-thiazole ring system, a butyl substituent at the 5-position, and a tert-butoxycarbonylamino group at the 2-position. These structural features contribute to its unique chemical properties and biological functionalities.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The 1,3-thiazole ring is a heterocyclic structure that is often associated with anti-inflammatory, antioxidant, and anticancer activities. In this compound, the tert-butoxycarbonylamino group plays a crucial role in modulating the molecule's solubility and bioavailability. Additionally, the butyl substituent enhances the molecule's lipophilicity, which is essential for its interaction with cellular membranes and target proteins.

One of the most notable aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme that plays a central role in inflammation and pain signaling. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, the tert-butoxycarbonylamino group in this compound has been shown to enhance its stability under physiological conditions. This stability is critical for ensuring that the compound remains active within the body for an extended period. Additionally, recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, making it more accessible for large-scale production and preclinical testing.

In terms of its pharmacokinetic properties, this compound has been found to exhibit favorable absorption and distribution characteristics. Its lipophilic nature allows it to cross biological membranes efficiently, while its polar groups ensure adequate solubility in aqueous environments. These properties are essential for achieving effective drug delivery and maximizing therapeutic efficacy.

Another area of interest lies in the compound's potential as an anticancer agent. Preclinical studies have shown that it induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Furthermore, its ability to modulate reactive oxygen species (ROS) levels suggests that it may also possess antioxidant properties, which could be beneficial in combating oxidative stress-associated diseases.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. The introduction of the tert-butoxycarbonylamino group is achieved through nucleophilic substitution reactions, while the butyl substituent is introduced via alkylation or coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-butyl-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.